Cas no 2122-86-3 (1,3,4-Oxadiazol-2(3H)-one,5-(5-nitro-2-furanyl)-)

1,3,4-Oxadiazol-2(3H)-one,5-(5-nitro-2-furanyl)- structure
2122-86-3 structure
Product Name:1,3,4-Oxadiazol-2(3H)-one,5-(5-nitro-2-furanyl)-
CAS No:2122-86-3
MF:C6H3N3O5
MW:197.105120897293
CID:254970
PubChem ID:16463
Update Time:2025-04-19

1,3,4-Oxadiazol-2(3H)-one,5-(5-nitro-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazol-2(3H)-one,5-(5-nitro-2-furanyl)-
    • 5-(5-nitrofuran-2-yl)-3H-1,3,4-oxadiazol-2-one
    • 1,3,4-OXADIAZOLE-2-OL, 5-(5-NITRO-2-FURYL)-
    • 5-(5-Nitro-2-furyl)-1,3,4-oxadiazol-2-on
    • 5-(5-NITRO-2-FURYL)-1,3,4-OXADIAZOL-2-ONE
    • 5-(5-Nitro-2-furyl)-1,3,4-oxadiazole-2-ol
    • 5-(5-Nitro-2-furyl)-1,3,4-oxadiazolon-(2)
    • 5-(5-nitrofuran-2-yl)-1,3,4-oxadiazol-2-ol
    • 5-(5-nitro-furan-2-yl)-3H-[1,3,4]oxadiazol-2-one
    • AI3-52123
    • BRN 0533794
    • NSC25249
    • 1,3,4-Oxadiazol-2(3H)-one, 5-(5-nitro-2-furanyl)-
    • Tox21_301880
    • 5-(5-Nitrofuran-2-yl)-1,3,4-oxadiazol-2(3H)-one
    • DTXSID5020948
    • 2122-86-3
    • .DELTA.2-1,4-Oxadiazolin-5-one, 2-(5-nitro-2-furyl)-
    • DTXCID10948
    • 5-(5-Nitro-2-furyl)-1,3,4-oxadiazol-2(3H)-one
    • AKOS013513975
    • 5-(5-nitro-2-furyl)-1,3,4-oxadi-azole-2-ol
    • NSC-25249
    • CAS-2122-86-3
    • delta2-1,3,4-Oxadiazolin-5-one, 2-(5-nitro-2-furyl)-
    • 1,4-Oxadiazol-2(3H)-one, 5-(5-nitro-2-furanyl)-
    • NSC 25249
    • 1,4-Oxadiazole-2-ol, 5-(5-nitro-2-furyl)-
    • NCGC00255379-01
    • WLN: T5OJ BNW E- CT5NN DOJ EQ
    • CHEMBL259187
    • Inchi: 1S/C6H3N3O5/c10-6-8-7-5(14-6)3-1-2-4(13-3)9(11)12/h1-2H,(H,8,10)
    • InChI Key: OWDANLZJJOCPBK-UHFFFAOYSA-N
    • SMILES: O1C(=CC=C1C1=NNC(=O)O1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 197.00700
  • Monoisotopic Mass: 197.00727
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 110
  • XLogP3: 1

Experimental Properties

  • Density: 1.7782 (rough estimate)
  • Boiling Point: 334.18°C (rough estimate)
  • Flash Point: 220.9°C
  • Refractive Index: 1.6600 (estimate)
  • PSA: 117.85000
  • LogP: 1.05430

1,3,4-Oxadiazol-2(3H)-one,5-(5-nitro-2-furanyl)- Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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